3-(Methylaminothiocarbonylthio)propanoic acid

• CAS No.: 7629-49-4
• Molecular Formula: C5H9NO2S2
• Molecular Weight: 179.3 g/mol
• IUPAC Name: 3-(methylcarbamothioylsulfanyl)propanoic acid
• InChI: InChI=1S/C5H9NO2S2/c1-6-5(9)10-3-2-4(7)8/h2-3H2,1H3,(H,6,9)(H,7,8)
• InChI Key: XROANLWPDIMADQ-UHFFFAOYSA-N
• Canonical SMILES: CNC(=S)SCCC(=O)O

Description

3-(Methylaminothiocarbonylthio)propanoic acid is a useful research compound. Its molecular formula is C5H9NO2S2 and its molecular weight is 179.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methylisothiocyanate (4 g) is added to a solution of 3-mercaptopropanoic acid (5.3 g) in a mixture of pyridine (250 ml) and 0.5 N sodium hydroxide (100 ml). The solution is kept at 40° for two hours and concentrated to dryness in vacuo. The residue is dissolved in water (100 ml.), acidified with concentrated hydrochloric acid and extracted with ether. The organic phase is concentrated to dryness to yield 3-[[(methylamino)thiocarbonyl]thio]propanoic acid, m.p. 86°-87°.